(1R,2S)-2-(2-Bromophenyl)cyclohexan-1-ol

• IUPAC Name: (1R,2S)-2-(2-bromophenyl)cyclohexan-1-ol
• InChI: InChI=1S/C12H15BrO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1,3,5,7,10,12,14H,2,4,6,8H2/t10-,12+/m0/s1
• InChI Key: OLWVEIFZPSXGPE-CMPLNLGQSA-N
• Canonical SMILES: C1CCC(C(C1)C2=CC=CC=C2Br)O
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)C2=CC=CC=C2Br)O
• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• CAS No.: 31908-21-1

Description

(1R,2S)-2-(2-Bromophenyl)cyclohexan-1-ol is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.155. The purity is usually 95%.
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Scientific Research Applications

1. Catalytic Oxidation of Cyclohexene

The compound (1R,2S)-2-(2-Bromophenyl)cyclohexan-1-ol can be considered a derivative of cyclohexene. Research on cyclohexene has highlighted its potential in selective catalytic oxidation processes. This process can lead to the production of various products with different oxidation states and functional groups. These products have broad applications as intermediates in the chemical industry. Controlled oxidation reactions of cyclohexene are of great interest due to their ability to afford targeted products, proving valuable in both academic and industrial applications (Cao et al., 2018).

2. Applications in Organic Light Emitting Diodes (OLEDs)

Transition-metal-based phosphors, which can include compounds similar to this compound, show promising applications in the field of OLEDs. These phosphors, when paired with cyclometalating chelates, demonstrate high emission in both fluid and solid states at room temperature. The ability to tune the emission wavelength across the visible spectrum makes these materials valuable for developing a range of phosphorescent displays and illumination devices (Chi & Chou, 2010).

3. Supramolecular Chemistry and Industrial Applications

Cyclodextrins, which bear structural similarities to this compound, are known for their ability to form host–guest type inclusion complexes. This property allows cyclodextrins to significantly modify the properties of the materials they complex with. Due to this, cyclodextrins find extensive use in various industries, including pharmaceuticals, food, cosmetics, textiles, and environmental protection (D. Valle, 2004).

4. Flame Retardants in Consumer Goods

Brominated compounds like this compound are often studied for their application as flame retardants in various materials. Research has been conducted to understand the occurrence, environmental fate, and potential risks of novel brominated flame retardants (NBFRs) in indoor air, dust, consumer goods, and food. This research highlights the importance of monitoring and understanding the environmental impact of such compounds (Zuiderveen, Slootweg, & de Boer, 2020).